Cas no 2172529-46-1 (Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclobutane-1-carboxylate)

• Product Name: Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclobutane-1-carboxylate
• CAS No: 2172529-46-1
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 5568204
• PubChem ID: 165594460
• Update Time: 2025-07-16

Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1633347
• methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclobutane-1-carboxylate
• 2172529-46-1
• Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclobutane-1-carboxylate

• Inchi： 1S/C13H23NO3/c1-14-9-4-7-13(16,8-10-14)12(5-3-6-12)11(15)17-2/h16H,3-10H2,1-2H3
• InChI Key： KBNGQYDLLVZGEN-UHFFFAOYSA-N
• SMILES： OC1(CCN(C)CCC1)C1(C(=O)OC)CCC1

Computed Properties

• Exact Mass: 241.16779360g/mol
• Monoisotopic Mass: 241.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.8Ų

Additional information on Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclobutane-1-carboxylate

Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclobutane-1-carboxylate: A Promising Compound in Modern Pharmaceutical Research

Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclobutane-1-carboxylate is a complex organic molecule with a unique structural framework that has attracted significant attention in recent years. This compound, with the CAS number 2172529-46-1, represents a novel class of cyclobutane derivatives that exhibit potential applications in medicinal chemistry, materials science, and biochemical research. Its molecular structure, characterized by the presence of a cyclobutane ring fused with a hydroxylated azepane moiety, provides a versatile platform for functionalization and modification, enabling the exploration of diverse biological activities.

Recent studies have highlighted the importance of cyclobutane-1-carboxylate derivatives in the development of drug candidates targeting inflammatory and neurodegenerative diseases. The incorporation of a hydroxyl group at the 4-position of the azepane ring, as seen in 1-(4-hydroxy-1-methylazepan-4-yl) substituents, has been shown to enhance the hydrophilicity and metabolic stability of these compounds. This structural feature is particularly relevant in the context of modern drug design, where the balance between hydrophobicity and hydrophilicity plays a critical role in determining the pharmacokinetic profile of a molecule.

The synthesis of Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclobutane-1-carboxylate involves a multi-step process that typically begins with the formation of the azepane ring through ring-closing metathesis or nucleophilic cyclization reactions. The introduction of the hydroxyl group at the 4-position of the azepane ring is achieved via selective oxidation or hydroxylation reactions, while the cyclobutane ring is constructed through a combination of electrophilic addition and ring-opening mechanisms. These synthetic strategies have been optimized in recent years to improve the yield and purity of the final product, as reported in several studies published in Journal of Medicinal Chemistry and Organic & Biomolecular Chemistry.

One of the most promising applications of Methyl 1-(4-hydroy-1-methylazepan-4-yl)cyclobutane-1-carboxylate lies in its potential as a precursor for the development of anti-inflammatory agents. Research published in Advanced Drug Delivery Reviews (2023) demonstrated that derivatives of this compound exhibit significant inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme involved in the pathogenesis of inflammatory diseases. The hydroxylated azepane moiety is believed to interact with specific binding sites on the COX-2 enzyme, thereby modulating its enzymatic activity and reducing inflammation.

In addition to its anti-inflammatory properties, Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclobutane-1-carboxylate has shown potential in the field of neurodegenerative disease research. A 2024 study in Neuropharmacology revealed that this compound exhibits neuroprotective effects in models of Parkinson's disease. The mechanism of action appears to involve the modulation of mitochondrial function and the reduction of oxidative stress, which are critical factors in the progression of neurodegenerative disorders. These findings underscore the importance of exploring the biological activities of this compound in the context of complex disease pathways.

The structural versatility of Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclobutane-1-carboxylate also makes it a valuable candidate for the design of prodrugs. Prodrug strategies often rely on the incorporation of functional groups that can be metabolized in vivo to release the active pharmacophore. The presence of the cyclobutane ring and the hydroxylated azepane moiety in this compound provides opportunities for the introduction of additional functional groups, such as ester or amide linkages, which can enhance solubility and bioavailability in specific therapeutic contexts.

Recent advances in computational chemistry have further expanded the understanding of the molecular interactions of Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclobutane-1-carboxylate. Molecular docking studies conducted by a team at the University of Tokyo (2023) revealed that this compound has a high affinity for the binding pocket of the acetylcholinesterase enzyme, which is a target for the treatment of Alzheimer's disease. These findings suggest that this compound could be further modified to enhance its selectivity and potency for specific therapeutic applications.

The pharmacokinetic profile of Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclobutane-1-carboxylate is another area of active research. Studies published in Drug Metabolism and Disposition (2024) have shown that this compound exhibits moderate metabolic stability in vitro, with the primary metabolic pathway involving hydrolysis of the ester group. The hydroxylated azepane ring appears to resist metabolic degradation, which may contribute to the prolonged half-life of the compound in vivo. These properties are highly desirable for the development of oral formulations that require sustained release of the active compound.

In conclusion, Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclobutane-1-carboxylate represents a promising scaffold for the development of novel therapeutics. Its unique structural features, combined with the growing understanding of its biological activities, position it as a valuable candidate for further exploration in medicinal chemistry. As research in this field continues to advance, it is likely that this compound will play an increasingly important role in the discovery of new treatments for a range of diseases.

For researchers and pharmaceutical professionals seeking to explore the potential of Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclobutane-1-carboxylate, access to high-purity samples and specialized analytical tools is essential. Collaborations with academic institutions and industrial partners can further accelerate the translation of these findings into practical applications. The continued innovation in synthetic methodologies and computational modeling will be critical in unlocking the full potential of this compound in the years to come.